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This guide provides a comprehensive comparison of the clinical trial endpoints for ION363, an
investigational antisense oligonucleotide (ASO) for the treatment of amyotrophic lateral
sclerosis (ALS) associated with mutations in the fused in sarcoma (FUS) gene (FUS-ALS). The
performance of ION363's clinical trial design and endpoints are evaluated against other
therapeutic alternatives for ALS, supported by available experimental data.

ION363: Targeting the Root Cause of FUS-ALS

ION363, also known as jacifusen or ulefnersen, is designed to address the underlying genetic
cause of FUS-ALS.[1] FUS-ALS is a rare and often aggressive form of ALS, frequently with a
juvenile onset.[2] The therapeutic rationale for ION363 is based on the understanding that
mutations in the FUS gene lead to a toxic gain-of-function of the FUS protein.[3] ION363 is an
ASO that specifically targets the messenger RNA (mRNA) of the FUS gene, leading to its
degradation and thereby reducing the production of the FUS protein.[4]

Signaling Pathway of ION363
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ION363 Mechanism of Action
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Caption: Mechanism of action of ION363 in reducing mutant FUS protein production.
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Clinical Trial Endpoints: A Comparative Analysis

The Phase 3 FUSION clinical trial (NCT04768972) is a global, multi-center, randomized,
double-blind, placebo-controlled study designed to evaluate the efficacy and safety of ION363
in patients with FUS-ALS. The trial consists of a placebo-controlled period followed by an open-
label extension where all participants receive ION363.

Primary and Secondary Endpoints of the FUSION Trial

The validation of ION363's efficacy hinges on a set of primary and secondary endpoints that
aim to capture a holistic view of the disease progression.
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Endpoint Type

Endpoint

Description

Primary

Joint rank analysis of multiple

efficacy endpoints

A composite measure
combining the change from
baseline in the Revised
Amyotrophic Lateral Sclerosis
Functional Rating Scale
(ALSFRS-R) total score, time
to rescue or study
discontinuation, and ventilation
assistance-free survival
(VAFS).

Secondary

Change from baseline in
ALSFRS-R

A validated clinician- and
patient-reported outcome
measure to assess disability

progression in ALS.

Overall Survival

Time from randomization to

death from any cause.

Change from baseline in Slow
Vital Capacity (SVC)

A measure of respiratory

function.

Change from baseline in
Handheld Dynamometry
(HHD)

A measure of muscle strength.

Change in cerebrospinal fluid
(CSF) neurofilament light chain

(NfL) concentration

A biomarker of neuro-axonal

damage.

Change in CSF FUS protein
concentration

A target engagement
biomarker to assess the direct
effect of ION363.

Change in Amyotrophic Lateral
Sclerosis Specific Quality of
Life-Revised (ALSSQOL-R)

A patient-reported outcome

measure of quality of life.
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Table 1: Key Clinical Trial Endpoints for ION363 in the FUSION Study.

Comparison with Alternative ALS Therapies

To contextualize the clinical trial endpoints of ION363, it is essential to compare them with
those of other approved and investigational therapies for ALS.

Key

Mechanism of Primary .
Therapy . : Secondary/Biomar
Action Endpoint(s) .
ker Endpoint(s)
Antisense Joint rank analysis of
_ _ CSF NfL, CSF FUS
ION363 oligonucleotide ALSFRS-R, rescue,

targeting FUS mRNA

and VAFS.

protein.

Tofersen (Qalsody)

Antisense

oligonucleotide

Change in ALSFRS-R
score (VALOR trial did

CSF SOD1 protein,

targeting SOD1 not meet this primary Plasma NfL.
MRNA endpoint).
) Free radical Change in ALSFRS-R
Edaravone (Radicava) N/A
scavenger score.
Riluzole (Rilutek) Glutamate antagonist Survival. N/A

Table 2: Comparison of Clinical Trial Endpoints for ION363 and Other ALS Therapies.

Quantitative Data Summary

As the Phase 3 FUSION trial for ION363 is ongoing, comprehensive quantitative data on the
primary and secondary endpoints are not yet publicly available. However, data from an
expanded access program (compassionate use) for 12 patients provided some initial insights.

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Therapy Key Quantitative Results

In some patients, a decrease in CSF
neurofilament light chain (NfL) levels of up to
) 82.8% was observed after six months of
ION363 (Compassionate Use) ]
treatment. One patient's ALSFRS-R score, after
an initial decline from 28 to 8 over 16 months,

improved to around 20 and stabilized.

The primary endpoint of change in ALSFRS-R
score at 28 weeks was not met (difference of
1.2 points, p=0.97). However, at 52 weeks, a
Tofersen (VALOR Trial) 3.5-point difference in ALSFRS-R score favored
early-start tofersen. Tofersen led to a 55%
reduction in plasma NfL compared to a 12%

increase with placebo at 28 weeks.

At 24 weeks, the decline in ALSFRS-R scores
] was significantly less in the edaravone group
Edaravone (MCI186-19 Trial)
(-5.01) compared to the placebo group (-7.50), a

difference of 2.49 points (P = 0.0013).

Pooled data showed a median survival of 14.8
months for the riluzole group compared to 11.8

Riluzole (Pivotal Trials) months for the placebo group, a 3-month
difference. Real-world evidence suggests a
more substantial survival benefit of 6-19

months.

Table 3: Summary of Available Quantitative Data for ION363 and Comparator Therapies.

Experimental Protocols

Detailed experimental protocols for the ION363 clinical trial are proprietary. However, based on
publicly available information and standard laboratory practices, the following outlines the likely
methodologies for key biomarker assessments.
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Cerebrospinal Fluid (CSF) Neurofilament Light Chain
(NfL) Measurement

The measurement of NfL in CSF is a critical biomarker for assessing neuro-axonal damage.
The Simoa® NF-light™ Advantage Kit is a commonly used and highly sensitive immunoassay

for this purpose.

Experimental Workflow for CSF NfL Measurement
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Caption: A generalized workflow for the quantification of NfL in CSF samples.
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Protocol:
e CSF Collection: CSF is collected via lumbar puncture.

o Sample Processing: Samples are centrifuged to remove cellular debris and then aliquoted
and stored at -80°C until analysis.

e Immunoassay: The Simoa® NF-light™ Advantage Kit is used. This is a digital enzyme-linked
immunosorbent assay (ELISA) that can detect single protein molecules.

o Data Acquisition: The Simoa instrument measures the fluorescent signal from each well.

o Data Analysis: The concentration of NfL in the samples is calculated based on a standard
curve.

Cerebrospinal Fluid (CSF) FUS Protein Measurement

The measurement of FUS protein in CSF serves as a direct indicator of target engagement for
ION363. This is typically achieved using mass spectrometry-based proteomic methods.
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Workflow for CSF FUS Protein Measurement
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Caption: A typical proteomics workflow for quantifying FUS protein in CSF.

Protocol:

e CSF Collection and Protein Extraction: Proteins are extracted from CSF samples.
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o Tryptic Digestion: The extracted proteins are enzymatically digested into smaller peptides
using trypsin.

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The peptide mixture is
separated by liquid chromatography and then analyzed by a mass spectrometer, which
measures the mass-to-charge ratio of the peptides.

o Data Analysis: The resulting data is used to identify and quantify peptides specific to the FUS
protein, allowing for the determination of its concentration in the original CSF sample.

Conclusion

The clinical trial endpoints for ION363 are designed to provide a robust assessment of its
efficacy and safety in the FUS-ALS population. The use of a composite primary endpoint
reflects the multifaceted nature of ALS progression. Furthermore, the inclusion of key
biomarkers such as CSF NfL and FUS protein levels will provide valuable insights into the
biological activity of ION363. While definitive conclusions await the results of the ongoing
Phase 3 FUSION trial, the available data from compassionate use cases are encouraging. A
direct comparison with other ALS therapies highlights the targeted nature of ION363 for a
specific genetic subtype of the disease and underscores the importance of personalized
medicine in the fight against ALS. The methodologies for biomarker analysis, while standard,
are highly sensitive and will be crucial in validating the therapeutic effect of ION363.
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o To cite this document: BenchChem. [Validating Clinical Trial Endpoints for ION363: A
Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680679/docs#validating-clinical-trial-endpoints-for-
ion363-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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